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Compound of Interest

Compound Name: Dichloroacetic acid

Cat. No.: B1670461

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety is paramount. Dichloroacetic acid (DCA), a compound of interest in various
research applications, requires stringent handling protocols due to its corrosive nature and
potential health risks. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to ensure the well-being of laboratory
personnel and the integrity of your research.

Essential Personal Protective Equipment (PPE)

When working with dichloroacetic acid, a comprehensive array of personal protective
equipment is not just recommended, it is essential. The following table summarizes the
required PPE to minimize exposure and ensure personal safety.
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Specifications and

PPE Category Item )
Recommendations
Indirect-vent, impact and

Eye and Face Protection Safety Goggles splash-resistant goggles are

mandatory.[1]

Face Shield

A face shield must be worn in
conjunction with goggles when
handling corrosive or highly

irritating substances like DCA.

[1]

Hand Protection

Gloves

Acid-resistant gloves are
required. Viton or Nitrile are
recommended materials for
optimal protection.[1] Always
check for leaks and

impermeability before use.[2]

Body Protection

Protective Clothing

Wear acid-resistant clothing.[1]
Long-sleeved clothing and a
chemical-resistant apron are

also advised.[3]

Respiratory Protection

Respirator

Use in a well-ventilated area,
preferably under a chemical
fume hood, to avoid vapor
inhalation.[2][4] If ventilation is
inadequate, a NIOSH/MSHA
approved respirator is
necessary.[5] For short-term
interventions, a full-face mask
with a combined filter for
organic and inorganic gases
and vapors, acid gases,
ammonia, and its derivatives is
recommended. For longer

durations, a device with

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://nj.gov/health/eoh/rtkweb/documents/fs/0638.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0638.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0638.pdf
https://www.chemos.de/import/data/msds/GB_en/79-43-6-A0216122-GB-en.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0638.pdf
https://www.columbuschemical.com/MSDS/SDS/Dichloroacetic%20Acid%20(DCA)%20Pharma%201845.pdf
https://www.chemos.de/import/data/msds/GB_en/79-43-6-A0216122-GB-en.pdf
https://en.gazfinder.com/dca-dichloroacetic-acid/
https://www.fishersci.com/store/msds?partNumber=AC113062500&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

assisted ventilation is

preferable.[4]

It is crucial to note that contact lenses should not be worn when working with DCA.[1]

Operational Plan for Handling Dichloroacetic Acid

A systematic approach to handling DCA is critical for safety. The following step-by-step guide
outlines the procedural workflow from preparation to disposal.

1. Preparation and Engineering Controls:

e Ensure that an eye wash fountain and emergency shower are readily accessible in the
immediate work area.[1]

e Work should be conducted in a well-ventilated area, with local exhaust ventilation or a
chemical fume hood being the preferred engineering controls.[1][4]

o Store DCA in tightly closed, original containers in a cool, dry, and well-ventilated area, away
from incompatible materials such as oxidizing agents, strong bases, and reducing agents.[1]

[6]
2. Handling the Chemical:
o Before handling, ensure all required PPE is correctly worn.
» Avoid all personal contact, including inhalation of vapors.[7]
e Do not eat, drink, or smoke in the area where DCA is handled, processed, or stored.[1]

» Wash hands thoroughly after handling the chemical, even if no direct contact is known to
have occurred.[1][2]

3. Disposal of Dichloroacetic Acid Waste:
» Dichloroacetic acid and its containers must be disposed of as hazardous waste.[1]

¢ Do not empty into drains or release into the environment.[2]
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o Use approved and appropriately labeled containers for waste.[2]

« Contact your institution's environmental health and safety department or a licensed
professional waste disposal service for specific disposal regulations and procedures.[1][8]

Emergency Procedures

In the event of an emergency, immediate and correct action is vital.

Spill Response:

Evacuate all personnel not wearing appropriate protective equipment from the spill area.[1]

Isolate the spill area for at least 50 meters (150 feet) in all directions for liquids.[9]

Absorb the spill with an inert, non-combustible material such as vermiculite, dry sand, or
earth.[1]

Place the absorbed material into sealed containers for disposal as hazardous waste.[1]

Ventilate the area of the spill after cleanup is complete.[1]
First Aid Measures:

o Skin Contact: Immediately flush the affected skin with large amounts of water for at least 15
minutes while removing all contaminated clothing.[9][10] Seek immediate medical attention.

[9]

» Eye Contact: Immediately flush the eyes with copious amounts of clean, fresh water for at
least 15 minutes, holding the eyelids apart.[2] Remove contact lenses if present and easy to
do so.[2] Seek immediate medical attention.[3]

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration.[10] Seek immediate medical attention.[3]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[2][6] Seek immediate
medical attention.[3]
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Quantitative Data Summary

The following table provides key quantitative safety and physical data for dichloroacetic acid.

Property Value

ACGIH TLV-TWA 0.5 ppmI[3]

Flash Point > 112 °C /> 233.6 °F[5]
Boiling Point 194 °C [ 381.2 °F[5]
Vapor Density (Air = 1) 4.45[4]

Water Solubility Soluble[4]

Experimental Workflow: Dichloroacetic Acid Spill
Response

The following diagram illustrates the step-by-step workflow for safely managing a

dichloroacetic acid spill.
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Immediate Actions
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l
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Click to download full resolution via product page

Caption: Workflow for handling a dichloroacetic acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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